2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(1-naphthyl)acetamide

• IUPAC Name: 2-(2-bromo-4-formyl-6-methoxyphenoxy)-N-naphthalen-1-ylacetamide
• InChI: InChI=1S/C20H16BrNO4/c1-25-18-10-13(11-23)9-16(21)20(18)26-12-19(24)22-17-8-4-6-14-5-2-3-7-15(14)17/h2-11H,12H2,1H3,(H,22,24)
• InChI Key: HGLWHKRPKSCWQX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC(=C1)C=O)Br)OCC(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H16BrNO4
• Molecular Weight: 414.2 g/mol

Description

2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(1-naphthyl)acetamide is a chemical compound that has attracted the attention of researchers due to its potential applications in scientific research. This compound is commonly referred to as BFNA and has been synthesized using various methods.

Scientific Research Applications

Synthesis and Pharmacological Potential

• A study focused on the synthesis of novel acetamide derivatives, including compounds structurally similar to 2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(1-naphthyl)acetamide, revealed their potential as cytotoxic, anti-inflammatory, analgesic, and antipyretic agents. These compounds were synthesized through a multi-step reaction sequence, including the Leuckart reaction, and demonstrated activities comparable to standard drugs due to the presence of bromo, tert-butyl, and nitro groups (Rani, Pal, Hegde, & Hashim, 2016).

Intermediate in Anti-inflammatory Agents Synthesis

• 2-Bromo-6-methoxynaphthalene, a component structurally related to the compound , is an important intermediate in the synthesis of non-steroidal anti-inflammatory agents such as nabumetone and naproxen. Methods for its synthesis have been developed, focusing on environmental and toxicological safety (Xu & He, 2010).

Precursor to Naproxen

• A facile and practical method for synthesizing 2-(6-methoxy-2-naphthyl)propenoic acid, a precursor of the anti-inflammatory agent naproxen, was reported. The synthesis involves a series of steps, including Pd-catalyzed reactions and hydrolysis, demonstrating the compound's relevance in pharmaceutical manufacturing (Hiyama, Wakasa, Ueda, & Kusumoto, 1990).

Anticancer Potential

• A series of acetamide derivatives, including those structurally related to the compound , were synthesized and evaluated for their anticancer activities. Some of these molecules demonstrated potent inhibitory activities in various cancer cell lines, highlighting their potential application in anticancer drug discovery (Dhuda, Kapadiya, Ladva, Jivani, & Modha, 2021).

Crystallographic Studies

• Crystallographic studies of compounds structurally related to 2-(2-Bromo-4-formyl-6-methoxyphenoxy)-N-(1-naphthyl)acetamide, such as N-[2-(7-methoxy-1-naphthyl)ethyl]acetamide, provided insights into their molecular conformation and potential interactions. This understanding is crucial in drug design and the development of pharmaceuticals (Tinant, Declercq, Poupaert, Yous, & Lesieur, 1994).